N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-3-fluorobenzamide

• IUPAC Name: N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-3-fluorobenzamide
• InChI: InChI=1S/C15H10F3N5O/c16-10-3-1-2-9(6-10)15(24)19-8-14-20-21-22-23(14)11-4-5-12(17)13(18)7-11/h1-7H,8H2,(H,19,24)
• InChI Key: GMNUMJUNAYRUPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)NCC2=NN=NN2C3=CC(=C(C=C3)F)F
• Molecular Formula: C15H10F3N5O
• Molecular Weight: 333.27 g/mol

Description

N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-3-fluorobenzamide, commonly known as DFTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. DFTB is a tetrazole-based compound that has shown promising results in preclinical studies for its anti-inflammatory and analgesic properties.

Scientific Research Applications

Diagnostic Applications in Oncology

One study explored the use of a cellular proliferative marker, closely related in function to the mentioned compound, for evaluating tumor proliferation in patients with newly diagnosed malignant neoplasms through PET imaging. The study aimed to correlate tumor uptake with proliferative indices, demonstrating the compound's potential for assessing tumor aggressiveness and aiding in personalized treatment planning. The safety and dosimetry of this approach were evaluated, suggesting its feasibility for clinical trials (Dehdashti et al., 2013).

Pharmacokinetic and Metabolic Studies

Research on compounds with similar structures or mechanisms has been conducted to understand their disposition and metabolism in humans, which is crucial for drug development and therapeutic application. For instance, the study of "Disposition and Metabolism of [14C]SB-649868" provides detailed insights into how novel orexin receptor antagonists are metabolized and eliminated in humans, offering a basis for optimizing dosing regimens and minimizing adverse effects (Renzulli et al., 2011).

Neurological Imaging

In neurology, compounds targeting specific receptors have been utilized in PET imaging studies to map receptor distribution in the human brain. This application is pivotal in understanding the pathophysiology of psychiatric and neurodegenerative disorders. For example, the use of [11C]ITMM for mapping metabotropic glutamate receptor subtype 1 in the human brain showcases the potential of receptor-specific imaging agents in diagnosing and monitoring neurological conditions (Toyohara et al., 2013).

Therapeutic Research

The exploration of therapeutic applications involves assessing the efficacy and safety of novel compounds in treating specific diseases. Studies like the phase II trial of temozolomide for patients with progressive low-grade glioma exemplify how research on novel therapeutic agents can lead to improved treatment options for challenging conditions (Quinn et al., 2003).